Cas no 54405-61-7 (Diazene 1-oxide, Methyloctyl-)

• Product Name: Diazene 1-oxide, Methyloctyl-
• CAS No: 54405-61-7
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 941093
• PubChem ID: 171345
• Update Time: 2025-04-19

Diazene 1-oxide, Methyloctyl- Chemical and Physical Properties

Names and Identifiers

• Diazene 1-oxide, Methyloctyl-
• 1-(Methyl-ONN-azoxy)octane
• Diazene, methyloctyl-, 1-oxide
• 54405-61-7
• DB-230846
• Methyloctyldiazene 1-oxide
• Methyloctyl-diazene 1-oxide
• NSC 174792

• Inchi： 1S/C9H20N2O/c1-3-4-5-6-7-8-9-11(12)10-2/h3-9H2,1-2H3/b11-10-
• InChI Key： FHMVOQASEONLFQ-KHPPLWFESA-N
• SMILES： [O-]/[N+](/CCCCCCCC)=N\C

Computed Properties

• Exact Mass: 172.1577
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 0.9845 (rough estimate)
• Boiling Point: 302.61°C (rough estimate)
• Refractive Index: 1.5800 (estimate)
• PSA: 38.43
• LogP: 3.46240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azoxy compounds